Cas no 234122-32-8 (6-methyl-1(2H)-Phthalazinone)

• Product Name: 6-methyl-1(2H)-Phthalazinone
• CAS No: 234122-32-8
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1109504
• PubChem ID: 57214671
• Update Time: 2025-04-20

6-methyl-1(2H)-Phthalazinone Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1(2H)-Phthalazinone
• 6-methylphthalazin-1(2H)-one
• DA-07860
• SCHEMBL1008698
• CPFLELOIZHQGPW-UHFFFAOYSA-N
• 234122-32-8

• Inchi： 1S/C9H8N2O/c1-6-2-3-8-7(4-6)5-10-11-9(8)12/h2-5H,1H3,(H,11,12)
• InChI Key： CPFLELOIZHQGPW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C)=CC=2C=NN1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.5Ų